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Compound of Interest

Compound Name: OGT 2115

Cat. No.: B15610721

Get Quote

Topic: Personal Protective Equipment for Handling OGT 2115

This guide provides essential safety, logistical, operational, and disposal information for

researchers, scientists, and drug development professionals handling OGT 2115. The following

procedures are designed to ensure the safe handling of this potent heparanase inhibitor and

should be implemented in conjunction with your institution's established safety protocols.

Immediate Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for OGT 2115 is not publicly available, its nature as a

potent, cell-permeable, small molecule enzyme inhibitor necessitates cautious handling to

minimize exposure. The following personal protective equipment (PPE) and handling

procedures are based on general best practices for working with similar chemical compounds

in a laboratory setting.

Personal Protective Equipment (PPE):
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Equipment Specification Rationale

Gloves
Chemical-resistant nitrile

gloves

To prevent skin contact and

absorption.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or aerosols.

Lab Coat Standard laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection
Use in a certified chemical

fume hood

To prevent inhalation of any

aerosols or fine powders,

especially when handling the

solid compound.

Engineering Controls:

Chemical Fume Hood: All weighing and preparation of stock solutions of OGT 2115 should

be performed in a certified chemical fume hood to minimize inhalation exposure.

Safety Shower and Eyewash Station: Ensure easy access to a safety shower and eyewash

station in case of accidental exposure.

Operational Plan: Preparation and Storage
Stock Solution Preparation:

OGT 2115 is typically supplied as a solid powder. To prepare stock solutions, follow these

general steps within a chemical fume hood:

Pre-weighing: Gently tap the vial to ensure all powder is at the bottom.

Weighing: Carefully weigh the desired amount of OGT 2115 powder.

Solubilization: OGT 2115 is soluble in DMSO.[1][2] For example, to prepare a 10 mM stock

solution, dissolve 4.95 mg of OGT 2115 in 1 mL of DMSO. Use of an ultrasonic bath may be

necessary to fully dissolve the compound.[1]
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Storage of Stock Solutions: Aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.

Storage Conditions:

Form Storage Temperature Duration

Solid Powder -20°C Up to 3 years

In Solvent (e.g., DMSO) -80°C Up to 1 year

In Solvent (e.g., DMSO) -20°C Up to 1 month

Data compiled from multiple supplier recommendations.[1][3][4]

Disposal Plan
Dispose of all waste containing OGT 2115 as hazardous chemical waste in accordance with

your institution's and local authorities' regulations.

Waste Segregation:

Waste Stream Container Type Labeling Requirements

Solid Waste
Sealable, compatible plastic or

glass container

"Hazardous Waste," "OGT

2115," list of all chemical

constituents, and date.

Liquid Waste

Sealable, compatible plastic or

glass container with a tightly

fitting cap

"Hazardous Waste," "OGT

2115," list of all chemical

constituents (including

solvents), approximate

concentrations, and date.

Contaminated Sharps
Puncture-resistant sharps

container

"Hazardous Waste," "Sharps,"

"Contaminated with OGT

2115."

Disposal Procedure:
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Collection: Collect all waste containing OGT 2115 in the appropriately labeled hazardous

waste containers.

Decontamination: Decontaminate surfaces and equipment that have come into contact with

OGT 2115 using a suitable solvent (e.g., 70% ethanol), and dispose of the cleaning

materials as hazardous waste.

Pickup: Arrange for the pickup and disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) department.

Experimental Protocols and Methodologies
OGT 2115 is a potent inhibitor of heparanase, an endo-β-D-glucuronidase that cleaves

heparan sulfate chains.[2][5] Its inhibitory activity makes it a valuable tool in studying the roles

of heparanase in various biological processes, including cancer metastasis and inflammation.

In Vitro Inhibition Assay:

A typical in vitro experiment to determine the inhibitory concentration (IC50) of OGT 2115 on

heparanase activity would involve the following steps:

Enzyme and Substrate Preparation: Prepare a solution of recombinant human heparanase

and a suitable heparan sulfate substrate.

Inhibitor Preparation: Prepare serial dilutions of OGT 2115 in the appropriate assay buffer.

Reaction: Incubate the heparanase enzyme with the various concentrations of OGT 2115 for

a predetermined time.

Initiate Reaction: Add the heparan sulfate substrate to initiate the enzymatic reaction.

Stop Reaction: After a specific incubation period, stop the reaction.

Detection: Quantify the amount of cleaved heparan sulfate fragments using a suitable

detection method, such as a colorimetric or fluorescent assay.

Data Analysis: Plot the percentage of heparanase activity against the logarithm of the OGT
2115 concentration and fit the data to a dose-response curve to determine the IC50 value.
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The reported IC50 for OGT 2115 is 0.4 μM.[2]

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the heparanase signaling pathway and a general experimental

workflow for handling OGT 2115.
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Heparanase signaling pathway and the inhibitory action of OGT 2115.
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OGT 2115 Experimental Workflow
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Logical workflow for the safe handling and disposal of OGT 2115.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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